Cas no 885950-40-3 (2,3,4,5,6-Pentafluorophenyl2,5-dichlorobenzenesulfonate)

• Product Name: 2,3,4,5,6-Pentafluorophenyl2,5-dichlorobenzenesulfonate
• CAS No: 885950-40-3
• MF: C₁₂H₃Cl₂F₅O₃S
• MW: 393.113437891006
• MDL: MFCD05975133
• CID: 3061148
• PubChem ID: 2783109
• Update Time: 2025-07-22

2,3,4,5,6-Pentafluorophenyl2,5-dichlorobenzenesulfonate Chemical and Physical Properties

Names and Identifiers

• 2,3,4,5,6-Pentafluorophenyl2,5-dichlorobenzenesulfonate
• Perfluorophenyl 2,5-dichlorobenzenesulfonate
• Perfluorophenyl2,5-dichlorobenzenesulfonate
• 2,3,4,5,6-pentafluorophenyl 2,5-dichlorobenzene-1-sulfonate
• 2,3,4,5,6-Pentafluorophenyl 2,5-dichlorobenzenesulfonate
• MFCD05975133
• Pentafluorophenyl 2,5-dichloro-benzenesulfonate
• Benzenesulfonic acid, 2,5-dichloro-, pentafluorophenyl ester
• (2,3,4,5,6-pentafluorophenyl) 2,5-dichlorobenzenesulfonate
• 885950-40-3
• CS-0362582
• 10X-0343
• AKOS005069315
• 2,3,4,5,6-pentafluorophenyl 2,5-dichlorobenzenesulphonate

• MDL： MFCD05975133
• Inchi： 1S/C12H3Cl2F5O3S/c13-4-1-2-5(14)6(3-4)23(20,21)22-12-10(18)8(16)7(15)9(17)11(12)19/h1-3H
• InChI Key： YAYQNFUVHGRCAY-UHFFFAOYSA-N
• SMILES： ClC1C=CC(=CC=1S(=O)(=O)OC1C(=C(C(=C(C=1F)F)F)F)F)Cl

Computed Properties

• Exact Mass: 391.9100113Da
• Monoisotopic Mass: 391.9100113Da
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 0
• Hydrogen Bond Acceptor Count: 3
• Heavy Atom Count: 23
• Rotatable Bond Count: 3
• Complexity: 503
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 4.8
• Topological Polar Surface Area: 51.8Ų

Experimental Properties

• Melting Point: 122-124

2,3,4,5,6-Pentafluorophenyl2,5-dichlorobenzenesulfonate Security Information

• Hazard Statement： Irritant

Related Categories

• Solvents and Organic Chemicals Organic Compounds Benzenoids Benzene and substituted derivatives Benzenesulfonic acids and derivatives Benzenesulfonate esters

Additional information on 2,3,4,5,6-Pentafluorophenyl2,5-dichlorobenzenesulfonate

Introduction to 2,3,4,5,6-Pentafluorophenyl2,5-dichlorobenzenesulfonate (CAS No. 885950-40-3) and Its Applications in Modern Chemical Research

2,3,4,5,6-Pentafluorophenyl2,5-dichlorobenzenesulfonate, identified by the CAS number 885950-40-3, is a specialized organic compound that has garnered significant attention in the field of chemical and pharmaceutical research. This compound belongs to a class of molecules characterized by its unique structural features, which include multiple fluorine substituents and chlorine atoms arranged in a specific geometric configuration. The presence of these halogen atoms imparts distinct electronic and steric properties to the molecule, making it a valuable candidate for various synthetic applications.

The structure of 2,3,4,5,6-Pentafluorophenyl2,5-dichlorobenzenesulfonate consists of a benzene ring substituted with five fluorine atoms at the 2, 3, 4, 5, and 6 positions, along with two chlorine atoms at the 2 and 5 positions. The sulfonate group (-SO₃Na) attached to the benzene ring further enhances its reactivity and solubility in polar solvents. This combination of substituents makes the compound highly versatile for use in organic synthesis, particularly in the development of novel pharmaceuticals and agrochemicals.

In recent years, there has been growing interest in the application of halogenated aromatic compounds like 2,3,4,5,6-Pentafluorophenyl2,5-dichlorobenzenesulfonate in medicinal chemistry. The electron-withdrawing nature of fluorine atoms can significantly influence the pharmacokinetic properties of drug candidates. For instance, fluorine substitution can enhance metabolic stability and binding affinity to biological targets. This has led to extensive research into developing fluorinated sulfonates as intermediates for drug synthesis.

One of the most compelling aspects of 2,3,4,5,6-Pentafluorophenyl2,5-dichlorobenzenesulfonate is its role as a building block in constructing more complex molecular architectures. Researchers have leveraged its reactive sites to develop novel heterocyclic compounds and functionalized derivatives. These derivatives often exhibit enhanced biological activity and are being explored for their potential therapeutic effects. The compound's ability to undergo various chemical transformations makes it an indispensable tool in synthetic organic chemistry.

Recent studies have highlighted the utility of 2,3,4,5,6-Pentafluorophenyl2,5-dichlorobenzenesulfonate in catalytic processes. Its halogenated structure allows it to participate in cross-coupling reactions such as Suzuki-Miyaura and Heck couplings, which are fundamental reactions in modern drug discovery. These reactions enable the formation of carbon-carbon bonds between aryl or vinyl groups under mild conditions. The sulfonate group also facilitates further functionalization through nucleophilic substitution reactions.

The pharmaceutical industry has been particularly interested in 2,3,4,5,6-Pentafluorophenyl2,5-dichlorobenzenesulfonate due to its potential as an intermediate in antiviral and anticancer drug development. For example， researchers have investigated its derivatives as inhibitors of enzymes involved in viral replication or cancer cell proliferation. The presence of multiple fluorine atoms can modulate the electronic properties of these derivatives， leading to improved binding affinity to target proteins.

Another area where 2，3，4，5，6-Pentafluorophenyl2，5-dichlorobenzenesulfonate has shown promise is in materials science。 Its unique electronic properties make it suitable for use as a dopant or ligand in organic electronic devices such as light-emitting diodes (OLEDs) and field-effect transistors (OFETs). The halogenated aromatic ring can enhance charge transport properties， contributing to more efficient device performance.

The synthesis of 2，3，4，5，6-Pentafluorophenyl2，5-dichlorobenzenesulfonate involves multi-step organic transformations that require precise control over reaction conditions。 Typically， it starts with the fluorination of a chlorobenzene precursor followed by sulfonation。 Advanced synthetic techniques such as palladium-catalyzed cross-coupling reactions have been employed to introduce additional functional groups with high selectivity。

In conclusion， CAS No. 885950-40-3 represents a compound with remarkable potential across multiple scientific disciplines。 Its unique structural features make it an invaluable reagent for pharmaceutical synthesis、 catalytic applications、 and materials science research。 As our understanding of its properties continues to grow， so too will its applications in addressing some of the most pressing challenges in modern chemistry。